![molecular formula C15H17N3OS B4735419 N-(4-anilinophenyl)-N'-(2-hydroxyethyl)thiourea](/img/structure/B4735419.png)
N-(4-anilinophenyl)-N'-(2-hydroxyethyl)thiourea
Overview
Description
N-(4-anilinophenyl)-N'-(2-hydroxyethyl)thiourea, also known as APTU, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic effects. APTU is a thiourea derivative that has been studied for its anti-cancer, anti-inflammatory, and anti-viral properties. In
Scientific Research Applications
N-(4-anilinophenyl)-N'-(2-hydroxyethyl)thiourea has been studied extensively for its potential therapeutic effects. It has shown promising results in inhibiting the growth of cancer cells, particularly in breast cancer and lung cancer. This compound has also demonstrated anti-inflammatory effects by reducing the production of inflammatory cytokines and inhibiting the activation of NF-κB pathway. Additionally, this compound has been studied for its anti-viral properties, specifically against the hepatitis C virus.
Mechanism of Action
The exact mechanism of action of N-(4-anilinophenyl)-N'-(2-hydroxyethyl)thiourea is not fully understood. However, studies have suggested that this compound may inhibit the activity of enzymes involved in cancer cell proliferation, such as thymidylate synthase and dihydrofolate reductase. This compound may also inhibit the activation of NF-κB pathway, which plays a role in inflammation and cancer development.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to reduce the production of reactive oxygen species, which can cause DNA damage and contribute to cancer development. Additionally, this compound has been found to reduce the levels of inflammatory cytokines, such as TNF-α and IL-6, which play a role in inflammation and cancer development.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-anilinophenyl)-N'-(2-hydroxyethyl)thiourea in lab experiments is its low toxicity. This compound has been shown to have minimal toxicity in both in vitro and in vivo studies. Additionally, this compound has a relatively low cost compared to other anti-cancer drugs. However, one limitation of using this compound is its low solubility in water, which may affect its bioavailability and efficacy.
Future Directions
Future research on N-(4-anilinophenyl)-N'-(2-hydroxyethyl)thiourea could focus on its potential use in combination with other anti-cancer drugs to enhance its therapeutic effects. Additionally, further studies could investigate the use of this compound in other types of cancer, such as prostate cancer and ovarian cancer. The anti-inflammatory and anti-viral properties of this compound could also be explored further for potential therapeutic applications. Finally, the development of more efficient synthesis methods for this compound could improve its availability for research and potential clinical use.
In conclusion, this compound is a synthetic compound that has shown promising results in scientific research for its anti-cancer, anti-inflammatory, and anti-viral properties. Its mechanism of action is not fully understood, but studies suggest that it may inhibit enzymes involved in cancer cell proliferation and reduce inflammation. While this compound has advantages such as low toxicity and cost, its low solubility in water may limit its efficacy. Future research could focus on its potential use in combination with other anti-cancer drugs and its anti-inflammatory and anti-viral properties.
properties
IUPAC Name |
1-(4-anilinophenyl)-3-(2-hydroxyethyl)thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3OS/c19-11-10-16-15(20)18-14-8-6-13(7-9-14)17-12-4-2-1-3-5-12/h1-9,17,19H,10-11H2,(H2,16,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZRUNLFTDSPKRA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC2=CC=C(C=C2)NC(=S)NCCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.